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Compound of Interest

Compound Name:
Phenothiazine-10-carbonyl

chloride

Cat. No.: B091198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

Phenothiazine-10-carbonyl chloride. It is intended for use by qualified professionals and is

not a substitute for a comprehensive risk assessment and adherence to all applicable safety

regulations. Information on the parent compound, Phenothiazine, is included for context but it is

crucial to recognize that the addition of the carbonyl chloride functional group significantly

increases the reactivity and corrosive hazards.

Introduction
Phenothiazine-10-carbonyl chloride (CAS No. 18956-87-1) is a reactive chemical

intermediate used in the synthesis of various pharmaceutical and agrochemical compounds.[1]

Its utility in organic synthesis stems from the reactive carbonyl chloride group, which allows for

the introduction of diverse functionalities onto the phenothiazine core.[1] However, this

reactivity also presents significant safety and handling challenges. This guide provides an in-

depth overview of the known hazards, safety precautions, and handling procedures for

Phenothiazine-10-carbonyl chloride to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
Phenothiazine-10-carbonyl chloride is classified as a corrosive substance. The primary and

most severe hazards are associated with its potential to cause severe skin burns and eye
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damage.[2]

GHS Classification:

Skin Corrosion/Irritation, Category 1B[2][3]

Serious Eye Damage/Eye Irritation, Category 1[2][3]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[2]

The high reactivity of the carbonyl chloride group, particularly with water and other

nucleophiles, is a key concern, as it can lead to the release of corrosive hydrochloric acid.[1]

Physical and Chemical Properties
Limited specific experimental data is available for the physical and chemical properties of

Phenothiazine-10-carbonyl chloride. The following table summarizes the available

information.

Property Value Reference

Chemical Formula C₁₃H₈ClNOS [2][4][5]

Molecular Weight 261.73 g/mol [2]

Appearance Solid [1]

Melting Point 99 °C [2]

Toxicological Information
There is a significant lack of specific quantitative toxicological data (e.g., LD50, LC50) for

Phenothiazine-10-carbonyl chloride in publicly available literature.[3] The primary

toxicological concern is its corrosive nature.

For reference, the toxicological data for the parent compound, Phenothiazine, is provided

below. It is critical to understand that this data does not reflect the acute corrosive hazards of
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Phenothiazine-10-carbonyl chloride. The addition of the carbonyl chloride group is expected

to significantly increase its irritancy and corrosivity.

Toxicological Data for Phenothiazine (Parent Compound)

Metric Value Species Reference

Oral LD50 5,000 mg/kg Rat [6]

Dermal LD50 > 2,000 mg/kg Rat [7]

Dermal LD50 ca. 9,400 mg/kg Rabbit [6]

Human Health Effects of Phenothiazine (Parent Compound):

Overdose and accidental exposure have been associated with hemolytic anemia, toxic

hepatitis, and skin photosensitization.[8]

May cause skin irritation, itching, redness, and pain upon contact.[6]

Experimental Protocols for Hazard Assessment
While specific experimental data for Phenothiazine-10-carbonyl chloride is not readily

available, the assessment of its primary hazards would follow standardized methodologies,

such as the OECD Guidelines for the Testing of Chemicals.

Skin Corrosion/Irritation (OECD TG 404 & 431): This test determines the potential of a

substance to cause irreversible skin damage. It can be conducted using in vitro methods with

reconstructed human epidermis models to predict corrosive or irritant effects, thus avoiding

animal testing.

Serious Eye Damage/Irritation (OECD TG 437 & 492): In vitro methods, such as the Bovine

Corneal Opacity and Permeability (BCOP) test or reconstructed human cornea-like

epithelium (RhCE) models, are used to assess the potential for a chemical to cause serious

eye damage.
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Due to its corrosive and reactive nature, strict safety protocols must be followed when handling

Phenothiazine-10-carbonyl chloride.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile, neoprene).

A lab coat or chemical-resistant apron should be worn.

Ensure no skin is exposed.

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or vapors.[3]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[3]

Avoid formation of dust and aerosols.

Handle in a well-ventilated place.[7]

Keep away from water and other incompatible materials such as strong oxidizing agents and

acids.[6][7]

Use non-sparking tools.[7]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Store away from incompatible materials.

The product may be shipped under an argon atmosphere, indicating its sensitivity to

moisture and air.[9]
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Emergency Procedures
First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

Accidental Release Measures
Evacuate personnel from the area.

Wear appropriate personal protective equipment (see Section 6.1).

Avoid dust formation.

Carefully sweep up the spilled solid material and place it into a suitable, dry, labeled

container for disposal.

Do not allow the material to enter drains or waterways.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Considerations
Dispose of Phenothiazine-10-carbonyl chloride and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations. Contact a

licensed professional waste disposal service to dispose of this material.
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Caption: Safe handling workflow for Phenothiazine-10-carbonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Phenothiazine-10-carbonyl chloride: A Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091198#phenothiazine-10-carbonyl-chloride-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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